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Compound of Interest

Compound Name: Flazasulfuron

Cat. No.: B046402 Get Quote

Comprehensive Safety Protocol: Handling
Flazasulfuron
This guide provides essential safety and logistical information for researchers, scientists, and

drug development professionals handling Flazasulfuron. Adherence to these procedural steps

is critical for ensuring personal safety and environmental protection.

Understanding the Hazards
Flazasulfuron is a sulfonylurea herbicide that may cause damage to organs through prolonged

or repeated exposure.[1][2] It is crucial to handle it with care, recognizing its potential for harm

if swallowed, absorbed through the skin, or inhaled.[1][3] It is also very toxic to aquatic life with

long-lasting effects.[1][2]

Personal Protective Equipment (PPE)
The use of appropriate PPE is mandatory to prevent exposure through dermal, ocular, and

inhalation routes.[4] More than 97% of pesticide exposure occurs through the skin, making

comprehensive skin protection paramount.[4] Always read the product-specific Safety Data

Sheet (SDS) for any additional PPE requirements.[4][5]

Table 1: Required Personal Protective Equipment for Flazasulfuron
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Equipment Specification Purpose Reference

Gloves

Chemical-resistant,
unlined, gauntlet-
style (extending up
the forearm).
Materials like
rubber, PVC, or
nitrile are suitable.

Prevents skin
contact during
handling, mixing,
and cleaning.

[1][6][7]

Protective Clothing

Long-sleeved shirt

and long pants at a

minimum. For

handling concentrate

or during extensive

use, a chemical-

resistant suit or apron

is recommended.

Protects skin from

splashes, spills, and

dust contamination.

[1][3][6][8]

Eye Protection

Safety glasses with

side shields, chemical

splash goggles, or a

full-face shield.

Protects eyes from

dust particles and

chemical splashes.

[1][6][7][9]

Respiratory Protection

When handling the

powder form or in

poorly ventilated

areas, a dust mask

with a P1 filter is

necessary.

Prevents inhalation of

fine dust particles.
[6]

| Footwear | Chemical-resistant boots. Pant legs must be worn outside the boots to prevent

chemicals from entering. | Protects feet from spills and splashes. |[4][7][10] |

Operational Plan: Step-by-Step Handling
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A systematic approach to handling Flazasulfuron minimizes the risk of exposure and

contamination.

Phase 1: Preparation

Consult the SDS: Before beginning any work, thoroughly read and understand the Safety

Data Sheet for the specific Flazasulfuron product in use.

Ensure Proper Ventilation: Work in a well-ventilated area. A chemical fume hood or an area

with local exhaust ventilation is ideal, especially when handling the powder.[3][6]

Assemble Materials: Have all necessary PPE, handling equipment, and a spill kit readily

accessible before opening the chemical container.

Inspect PPE: Check all PPE for signs of degradation or damage. Do not use compromised

equipment.[4]

Phase 2: Donning PPE (Putting On) Follow a specific order to ensure complete protection:

Outer Clothing/Suit: Put on your long-sleeved shirt and pants or a chemical-resistant suit.

Footwear: Put on chemical-resistant boots.

Gloves: Put on the primary pair of chemical-resistant gloves.

Eye Protection: Put on safety goggles or a face shield.

Respiratory Protection: If required, fit your respirator or dust mask.

Phase 3: Handling and Application

Avoid Dust: When handling the solid form, open containers carefully and avoid creating dust.

[6]

Measure Carefully: Use designated scoops and equipment for measuring.

Mixing: If creating a solution, do so in a designated, well-ventilated area. Pour liquids

carefully to avoid splashing.
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Hygiene: Do not eat, drink, or smoke when handling Flazasulfuron.[3][9] Wash hands

thoroughly with soap and water after handling and before breaks.[1][3]

Phase 4: Doffing PPE (Taking Off) This is a critical step to prevent cross-contamination.

Contaminated PPE must be removed carefully.[8]

Wash Gloves: Wash the outside of your gloves with soap and water before removing any

other item.[7][8]

Remove Eye Protection: Remove the face shield or goggles from the back.

Remove Outer Clothing: Remove the chemical-resistant suit or apron, turning it inside out as

you remove it.

Remove Gloves: Peel off gloves without touching the outside with your bare hands.

Remove Footwear: Remove boots.

Wash Hands: Wash hands and any exposed skin thoroughly with soap and water

immediately.

Emergency Procedures and First Aid
In case of accidental exposure, immediate action is required.[1]

Table 2: First Aid Measures for Flazasulfuron Exposure
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Exposure Route Immediate Action Reference

Skin Contact

Take off contaminated
clothing immediately.
Rinse skin with plenty of
water for 15-20 minutes.
Call a poison control
center or doctor for
advice.

[1][2][3]

Eye Contact

Hold eye open and rinse

slowly and gently with water for

15-20 minutes. If present,

remove contact lenses after

the first 5 minutes, then

continue rinsing. Call a poison

control center or doctor.

[1][2]

Ingestion

Call a poison control center or

doctor immediately. Have the

person sip a glass of water if

able to swallow. Do not induce

vomiting unless told to by a

medical professional. Do not

give anything by mouth to an

unconscious person.

[1][2]

| Inhalation | Move the person to fresh air. If the person is not breathing, call for emergency

medical assistance. |[2][9] |

Disposal Plan
Proper disposal of Flazasulfuron waste and containers is essential to prevent environmental

contamination, particularly of water sources.[11][12]

Pesticide Waste: Wastes from the use of this product should be disposed of on-site or at an

approved waste disposal facility.[11] Do not contaminate water, food, or feed by disposal.[11]
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Container Disposal: For non-refillable containers, do not reuse them.[12] Triple rinse (or

equivalent) the container promptly after emptying. The rinsate may be used in the spray tank.

Then, offer the container for recycling if available or dispose of it in a sanitary landfill, or by

other procedures approved by state and local authorities.[8]

Contaminated PPE: Discard clothing and other absorbent materials that have been heavily

contaminated with the product's concentrate.[8] Do not reuse them. Wash reusable PPE

according to the manufacturer's instructions, using detergent and hot water, and keep it

separate from other laundry.[8]

Hazard and Handling Workflow
The following diagram illustrates the logical workflow for safely handling Flazasulfuron, from

initial preparation to final disposal.
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1. Preparation Phase

2. Handling Phase

3. Post-Handling Phase

4. Disposal Phase
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Click to download full resolution via product page

Caption: Workflow for safe handling and disposal of Flazasulfuron.
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Quantitative Hazard Data
Understanding the toxicity levels is crucial for risk assessment.

Table 3: Toxicological Data for Flazasulfuron

Metric Value Organism Toxicity Level Reference

Acute Oral

LD50
4,908 mg/kg Rat (female)

Practically
Non-Toxic

[11]

Acute Dermal

LD50
> 2,000 mg/kg Rat

Practically Non-

Toxic
[11]

Acute Inhalation

LC50

6.17 mg/L (4-

hour)
Rat - [11]

Aquatic Toxicity

(Fish) LC50

120 ppm (96-

hour)
Rainbow Trout

Practically Non-

Toxic
[1][11]

Aquatic Toxicity

(Invertebrate)

EC50

> 106 ppm (48-

hour)
Daphnia magna

Practically Non-

Toxic
[1][11]

| Aquatic Toxicity (Algae) EC50 | 5.1 ppb (72-hour) | Green Algae | Highly Toxic |[1] |

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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